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Compound of Interest

Compound Name: 4-Chlorophenyl mesityl sulfone

CAS No.: 22944-35-0

Cat. No.: B11939437 Get Quote

This guide provides a comprehensive technical overview of 4-Chlorophenyl mesityl sulfone,

a diaryl sulfone of significant interest to researchers in organic synthesis and medicinal

chemistry. We will delve into its chemical identity, a detailed synthesis protocol grounded in

established principles, and the rationale behind its utility in the context of drug development.

Introduction: The Significance of the Diaryl Sulfone
Scaffold
The diaryl sulfone moiety is a cornerstone in medicinal chemistry, recognized for its presence in

a multitude of compounds with diverse therapeutic applications.[1][2] This structural motif is

valued for its chemical stability and its ability to act as a rigid scaffold, orienting aromatic

substituents in a defined three-dimensional space. This allows for precise interactions with

biological targets. Furthermore, the sulfone group is a potent hydrogen bond acceptor and its

incorporation can modulate a molecule's physicochemical properties, such as polarity and

metabolic stability, which are critical parameters in drug design.[3] 4-Chlorophenyl mesityl
sulfone serves as a quintessential example of this class, embodying the key structural features

that make diaryl sulfones a valuable scaffold for further chemical elaboration.

Chemical Identity and Physicochemical Properties
A precise understanding of a compound's properties is fundamental to its application in

research and development. The key identifiers and properties of 4-Chlorophenyl mesityl
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sulfone are summarized below.

Property Value Source

CAS Number 22944-35-0

Molecular Formula C₁₅H₁₅ClO₂S

Molecular Weight 294.80 g/mol

Canonical SMILES
CC1=CC(=C(C(=C1)C)S(=O)

(=O)C2=CC=C(C=C2)Cl)C

Physical Appearance
White to off-white crystalline

powder
General knowledge

Solubility
Soluble in many organic

solvents
[4]

Synthesis of 4-Chlorophenyl mesityl sulfone via
Friedel-Crafts Sulfonylation
The primary route for the synthesis of 4-Chlorophenyl mesityl sulfone is the Friedel-Crafts

sulfonylation of chlorobenzene with mesitylenesulfonyl chloride. This reaction is a classic

example of electrophilic aromatic substitution, where the mesitylenesulfonyl group is introduced

onto the chlorobenzene ring, predominantly at the para position due to steric hindrance at the

ortho positions from both the chloro and mesityl groups.[5]

Reaction Mechanism and Rationale
The reaction is catalyzed by a strong Lewis acid, typically anhydrous aluminum chloride (AlCl₃).

[5] The Lewis acid coordinates to the sulfonyl chloride, increasing the electrophilicity of the

sulfur atom and facilitating the formation of a sulfonyl cation or a highly polarized complex. This

electrophile is then attacked by the electron-rich π-system of the chlorobenzene ring. A

subsequent deprotonation step restores the aromaticity of the ring, yielding the final product

and regenerating the catalyst.
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Step 1: Activation of Sulfonyl Chloride

Step 2: Electrophilic Attack

Step 3: Deprotonation & Product Formation

Mesitylenesulfonyl
Chloride

Activated Electrophilic
Complex

Coordination

Chlorobenzene

AlCl₃ (Lewis Acid)

Sigma Complex
(Arenium Ion Intermediate)

Attack by π-electrons

4-Chlorophenyl mesityl
sulfone

Loss of H⁺

HCl AlCl₃ (Regenerated)

Click to download full resolution via product page

Fig. 1: Simplified workflow for the Friedel-Crafts sulfonylation.

Detailed Experimental Protocol
This protocol is a representative procedure based on established Friedel-Crafts sulfonylation

methods.[5] Researchers should always perform a thorough risk assessment and adhere to all

institutional safety guidelines before conducting any chemical synthesis.

Reagents and Equipment:

Mesitylenesulfonyl chloride

Chlorobenzene (anhydrous)
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Anhydrous aluminum chloride (AlCl₃)

Dichloromethane (DCM, anhydrous)

Hydrochloric acid (HCl), 1 M aqueous solution

Saturated sodium bicarbonate solution

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄)

Round-bottom flask with a magnetic stirrer

Reflux condenser with a drying tube

Addition funnel

Ice bath

Rotary evaporator

Standard glassware for workup and purification

Procedure:

Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic

stirrer, a reflux condenser with a calcium chloride drying tube, and an addition funnel, add

anhydrous aluminum chloride (1.1 equivalents) to anhydrous dichloromethane under an inert

atmosphere (e.g., nitrogen or argon). Cool the suspension to 0°C in an ice bath.

Addition of Reactants: Dissolve mesitylenesulfonyl chloride (1.0 equivalent) in anhydrous

chlorobenzene (used as both reactant and solvent). Add this solution dropwise to the stirred

suspension of aluminum chloride in dichloromethane over 30 minutes, maintaining the

temperature at 0°C.

Reaction: After the addition is complete, allow the reaction mixture to warm to room

temperature and stir for 12-18 hours. The progress of the reaction can be monitored by Thin
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Layer Chromatography (TLC).

Workup: Upon completion, carefully quench the reaction by slowly pouring the mixture into a

beaker containing crushed ice and 1 M HCl. This will decompose the aluminum chloride

complex.

Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer, and wash

it sequentially with 1 M HCl, water, saturated sodium bicarbonate solution, and finally with

brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,

and concentrate the solvent under reduced pressure using a rotary evaporator.

Purification: The crude product can be purified by recrystallization from a suitable solvent

system (e.g., ethanol/water or hexanes/ethyl acetate) to afford 4-Chlorophenyl mesityl
sulfone as a crystalline solid.

Applications in Drug Development and Medicinal
Chemistry
While specific clinical applications of 4-Chlorophenyl mesityl sulfone are not widely

documented, its structural class, the diaryl sulfones, is of significant interest in drug discovery.

[2] These compounds are recognized for a broad spectrum of biological activities, including

anti-inflammatory, antimicrobial, and anticancer properties.[1]

The utility of the diaryl sulfone scaffold can be attributed to several key features:

Metabolic Stability: The sulfone group is generally resistant to metabolic degradation, which

can lead to improved pharmacokinetic profiles of drug candidates.

Structural Rigidity: The tetrahedral geometry of the sulfone group provides a rigid linker

between the two aryl rings, which can be advantageous for optimizing binding to a specific

protein target.

Hydrogen Bonding Capacity: The two oxygen atoms of the sulfone group can act as

hydrogen bond acceptors, facilitating interactions with biological macromolecules.
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4-Chlorophenyl mesityl sulfone, with its distinct substitution pattern, serves as a valuable

building block for creating libraries of more complex molecules for biological screening. The

chloro and mesityl groups provide handles for further functionalization through various cross-

coupling reactions, allowing for the systematic exploration of the structure-activity relationship

(SAR) of novel therapeutic agents. For instance, indolyl aryl sulfones have been investigated

as potential inhibitors of HIV-1 non-nucleoside reverse transcriptase.[6]

Diaryl Sulfone Core
(e.g., 4-Chlorophenyl mesityl sulfone)

Metabolic Stability Structural Rigidity H-Bond Acceptor

 Leads to

Anti-inflammatory Antimicrobial Anticancer

Click to download full resolution via product page

Fig. 2: Relationship between the properties and applications of the diaryl sulfone scaffold.

Conclusion
4-Chlorophenyl mesityl sulfone, with its well-defined chemical identity (CAS No. 22944-35-

0), is a representative member of the diaryl sulfone class of compounds. Its synthesis via

Friedel-Crafts sulfonylation is a robust and well-understood process in organic chemistry. While

direct therapeutic applications of this specific molecule are not yet established, its structural

features make it and similar diaryl sulfones valuable scaffolds and intermediates in the design

and synthesis of new therapeutic agents. This guide provides the foundational knowledge for

researchers and drug development professionals to effectively utilize this compound in their

scientific endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b11939437#4-chlorophenyl-mesityl-sulfone-cas-
number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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